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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
behavior of the fungicide picoxystrobin. The information is compiled from various scientific
studies and regulatory assessments, offering a detailed look into its degradation, mobility, and
dissipation in different environmental compartments.

Executive Summary

Picoxystrobin is a strobilurin fungicide that inhibits mitochondrial respiration in fungi by blocking
electron transfer at the Quinone outside (Qo) site of the cytochrome bcl complex.[1][2] Its
environmental behavior is characterized by moderate persistence in soil and rapid degradation
in aquatic environments through photolysis. While it has low potential to volatilize, its mobility in
soil varies, and it can potentially reach surface waters through runoff and drift.[1] This guide
summarizes key quantitative data, details the experimental protocols used in its environmental
assessment, and visualizes its mode of action and environmental fate pathways.

Physicochemical Properties

A summary of the key physicochemical properties of picoxystrobin is presented below.
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Property Value Reference
methyl (E)-3-methoxy-2-[2-(6-
trifluoromethyl-2-

IUPAC Name _ [3]
pyridyloxymethyl)phenyl]acryla
te

CAS No. 117428-22-5 [3]

Molecular Formula C18H16F3NO4 [3]

Molecular Weight 367.3 g/mol [3]

Vapor Pressure

4.14 x 10~8 Torr

[1]

Water Solubility

3.1 mg/L

[4]

Log Kow

3.6

[5]

Environmental Fate and Behavior

The environmental fate of picoxystrobin is governed by a combination of biotic and abiotic

degradation processes, as well as its mobility characteristics in soil and water.

Degradation

Picoxystrobin degrades in soil under aerobic conditions with half-lives ranging from 19 to 73

days.[1][6] The primary degradation pathway involves the cleavage of the ether bridge and

hydrolysis of the methyl ester group.[3]

Table 1: Aerobic Soil Metabolism Half-Life of Picoxystrobin

Soil Type DT50 (days) Reference
Various 29-73 [1]
Laboratory studies 19-33 [6]
Sandy Loam, Sandy Cla

Y Y 16 - 38 [7]

Loam, Sand
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Hydrolysis: Picoxystrobin is stable to hydrolysis at acidic and neutral pH.[1][8] At pH 9, some
degradation is observed, particularly at elevated temperatures.[7]

Table 2: Hydrolysis Half-Life of Picoxystrobin

pH Temperature (°C) Half-Life (days) Reference
4,7,9 25 Stable [8]
9 50 15 [7]

Photolysis: Photodegradation is a significant route of dissipation for picoxystrobin in both water

and on soil surfaces.

Table 3: Photolysis Half-Life of Picoxystrobin

Medium Half-Life Conditions Reference

Summer, 50° latitude,

Water (Aqueous 20.3 days 7
(Aqueous) y 250G, pH 7 [7]
) Summer, 50° latitude,
Soil Surface 7 days [1]
20°C
Three soil types 3.80 - 4.29 days - [9]
Mobility

The mobility of picoxystrobin in soil is influenced by its adsorption to soil particles. The organic
carbon-normalized adsorption coefficient (Koc) is a key parameter for assessing this.

Table 4: Soil Adsorption Coefficient (Koc) of Picoxystrobin

Koc Value (L/kg) Interpretation Reference
741 - 1089 Slightly to moderately mobile [1]
790 - 1200 Not mobile [6]
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Due to its Koc values, picoxystrobin is generally considered to have low to moderate mobility in
soil.[1] However, under certain conditions, there is potential for it to leach into groundwater.[1]

Field Dissipation

Under real-world field conditions, the dissipation of picoxystrobin is a result of multiple
processes acting simultaneously, including microbial degradation, photolysis, and potential
leaching or runoff.

Table 5: Field Dissipation Half-Life (DT50) of Picoxystrobin

Location/Crop DT50 (days) Reference
Various soils (UK, France,

3-35 [6]
Germany, USA, Canada)
Peanut field soil (China) 15-8.6 [10]
Banana field soil (China) 12.5-13.4 [11]
Cucumber field <34 [12]

Experimental Protocols

This section outlines the general methodologies employed in key environmental fate studies for
picoxystrobin, based on regulatory guidelines from organizations like the OECD and EPA.

Aerobic Soil Metabolism

This study aims to determine the rate and pathway of picoxystrobin degradation in soil by

microorganisms under aerobic conditions.

o Test System: Multiple soil types with varying characteristics (e.g., texture, organic matter
content, pH) are used.[13]

o Procedure: Radiolabeled ([**C]) picoxystrobin is applied to soil samples maintained at a
constant temperature (e.g., 20°C) and moisture level in the dark.[14] Volatile traps are used

to collect any evolved 4CO2.[14]
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o Sampling and Analysis: Soil samples are collected at various time intervals and extracted
with appropriate solvents (e.g., acetonitrile, acetone/HCI).[10] The extracts are analyzed
using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric
detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify
picoxystrobin and its degradation products.[10][15]

Aqueous Photolysis

This study evaluates the degradation of picoxystrobin in water when exposed to light.

o Test System: Sterile, buffered aqueous solutions at different pH values (e.g., 4, 7, and 9) are
used.[16][17]

o Procedure: Solutions of radiolabeled picoxystrobin are exposed to a light source that
simulates natural sunlight (e.g., xenon arc lamp).[1] Control samples are kept in the dark to
differentiate between photolytic and hydrolytic degradation.[16]

o Sampling and Analysis: Water samples are collected at set intervals and analyzed by HPLC
with radiometric and/or UV detection to determine the concentration of the parent compound
and photoproducts.[16][18]

Soil Adsorption/Desorption

This study determines the extent to which picoxystrobin binds to soil particles.

o Test System: A range of soil types is used to assess the influence of soil properties on
adsorption.

e Procedure: A batch equilibrium method is typically employed. Soil is equilibrated with a
solution of radiolabeled picoxystrobin of known concentration. After equilibration, the soil and
solution are separated by centrifugation, and the concentration of picoxystrobin remaining in
the solution is measured. Desorption is then measured by replacing the supernatant with a
pesticide-free solution and re-equilibrating.

» Analysis: The amount of picoxystrobin adsorbed to the soil is calculated from the difference
between the initial and equilibrium concentrations in the solution. The adsorption coefficient
(Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then calculated.
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Visualizations
Mode of Action: Inhibition of Mitochondrial Respiration

Picoxystrobin's fungicidal activity stems from its ability to disrupt the mitochondrial respiratory
chain in fungi. It specifically targets the Quinone outside (Qo) binding site of the cytochrome bcl
complex (Complex Ill), thereby inhibiting electron transfer, which ultimately halts ATP
production.[1][2]
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Caption: Picoxystrobin inhibits mitochondrial respiration at Complex lIl.
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Experimental Workflow for Environmental Fate
Assessment

The assessment of the environmental fate of a pesticide like picoxystrobin follows a structured

workflow, integrating data from various laboratory and field studies.

Laboratory Studies Field Studies
Hydrolysis . | . . __| Aerobic Soil Metabolism Adsorption/Desorption Terrestrial Field Dissipation
(OECD 111) Aqueous Photolysis Soil Photolysis (OPPTS 835.4100) (Batch Equilibrium) (OPPTS 835.6100)
T
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Caption: Workflow for assessing the environmental fate of picoxystrobin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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